Cas no 1258621-89-4 (2-(4-methoxycarbonylphenyl)Isonicotinic acid)

• Product Name: 2-(4-methoxycarbonylphenyl)Isonicotinic acid
• CAS No: 1258621-89-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 2760924
• PubChem ID: 50999413
• Update Time: 2025-05-21

2-(4-methoxycarbonylphenyl)Isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• 2-(4-Methoxycarbonylphenyl)-isonicotinic acid;
• MFCD17079060
• 2-(4-(Methoxycarbonyl)phenyl)isonicotinicacid
• 1258621-89-4
• 2-[4-(Methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
• 2-(4-(Methoxycarbonyl)phenyl)isonicotinic acid
• DTXSID90679507
• CS-0209213
• 2-(4-Methoxycarbonylphenyl)-isonicotinic acid
• 2-(4-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
• BS-26784
• 2-(4-methoxycarbonylphenyl)Isonicotinic acid

• MDL： MFCD17079060
• Inchi： 1S/C14H11NO4/c1-19-14(18)10-4-2-9(3-5-10)12-8-11(13(16)17)6-7-15-12/h2-8H,1H3,(H,16,17)
• InChI Key： LPZDSRMLEOKDQE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=C(C(=O)O)C=CN=1)=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.49000
• LogP: 2.23340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-methoxycarbonylphenyl)Isonicotinic acid

2-(4-Methoxycarbonylphenyl)Isonicotinic Acid: A Comprehensive Overview

2-(4-Methoxycarbonylphenyl)isonicotinic acid, identified by the CAS number 1258621-89-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of isonicotinic acids, has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 2-(4-methoxycarbonylphenyl)isonicotinic acid consists of a central isonicotinic acid moiety, which is a derivative of isonicotinamide, and a methoxycarbonylphenyl substituent attached at the second position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological activity. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR, providing insights into its conformational flexibility and intermolecular interactions.

Recent research has focused on the synthesis of 2-(4-methoxycarbonylphenyl)isonicotinic acid through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for further studies. For instance, a study published in 2023 demonstrated a novel palladium-catalyzed cross-coupling reaction that efficiently constructs the carbon-nitrogen bond in this compound, significantly reducing reaction time and costs.

The pharmacological properties of cas no 1258621-89-4 have been explored in several in vitro and in vivo models. Initial findings suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic concentrations, making it a promising candidate for further preclinical development.

In addition to its pharmacological applications, 2-(4-methoxycarbonylphenyl)isonicotinic acid has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. Recent work by researchers at the University of Cambridge revealed that this compound can act as an effective ligand for palladium catalysts in Suzuki-Miyaura couplings, demonstrating high turnover numbers and excellent selectivity.

The versatility of cas no 1258621-89-4 lies in its ability to participate in multiple types of chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and metal-catalyzed couplings. This makes it a valuable building block for constructing more complex molecules with diverse functionalities. Its role as an intermediate in the synthesis of bioactive compounds has been particularly noteworthy, with several patents filed recently for its use in drug discovery programs.

In conclusion, 2-(4-methoxycarbonylphenyl)isonicotinic acid, CAS number 1258621-89-4, represents a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its significance in modern chemical research.